2-Amino-3-(quinazolin-4-yl)propanoic acid

• Molecular Formula: C11H11N3O2
• Molecular Weight: 217.22 g/mol
• SMILES: C1=CC=C2C(=C1)C(=NC=N2)CC(C(=O)O)N
• InChI: InChI=1S/C11H11N3O2/c12-8(11(15)16)5-10-7-3-1-2-4-9(7)13-6-14-10/h1-4,6,8H,5,12H2,(H,15,16)
• InChIKey: BMPJQRDVKYHXNB-UHFFFAOYSA-N

2-Amino-3-(quinazolin-4-yl)propanoic Acid: Identity and Physicochemical Profile

2-Amino-3-(quinazolin-4-yl)propanoic acid (CAS 32954-34-0, also designated 4-Quinazolinepropanoic acid, α-amino-) is a non-proteinogenic α-amino acid derivative in which a quinazolin-4-yl moiety replaces the side chain of alanine via a methylene linker [1]. The compound has a molecular formula of C₁₁H₁₁N₃O₂, a molecular weight of 217.22 g/mol, a computed logP (XLogP3-AA) of −1.8, a topological polar surface area (TPSA) of 89.1 Ų, two hydrogen bond donors, and five hydrogen bond acceptors [2]. It is commercially available as the racemate (CAS 32954-34-0, purity ≥95%) and as enantiomerically defined (2S)- (CAS 1306728-60-8, purity 95–98%) and (2R)- (CAS 1354970-96-9) forms . The compound occupies a structurally distinct niche among quinazoline derivatives because the α-amino acid backbone is directly C-linked to the quinazoline C4 position, differentiating it from the far more common 4-aminoquinazoline (C–N linked) pharmacophore found in approved EGFR kinase inhibitors such as gefitinib and erlotinib [3].

• [1] PubChem CID 54593377. (2S)-2-amino-3-(quinazolin-4-yl)propanoic acid. National Center for Biotechnology Information. https://pubchem.ncbi.nlm.nih.gov/compound/54593377 View Source
• [2] PubChem CID 54593377, Computed Properties section: XLogP3-AA, Hydrogen Bond Donor/Acceptor Count, TPSA, Rotatable Bond Count. National Center for Biotechnology Information. View Source
• [3] Khattab, S.N. et al. (2015). Synthesis and evaluation of quinazoline amino acid derivatives as mono amine oxidase (MAO) inhibitors. Bioorganic & Medicinal Chemistry, 23(13), 3574–3585. PMID: 25922182. Context: quinazoline amino acid derivative class definition and distinction from 4-aminoquinazoline kinase inhibitors. View Source

2-Amino-3-(quinazolin-4-yl)propanoic Acid: Resistance to Generic Substitution

Substituting a generic quinazoline derivative for 2-amino-3-(quinazolin-4-yl)propanoic acid introduces two irreconcilable structural variables that directly determine biological target engagement and synthetic utility. First, the connectivity of the amino group is decisive: in the target compound, the α-amino acid moiety is C-linked to the quinazoline C4 position, producing a free α-amino acid (pKa of the α-NH₂ ≈ 9–10) capable of peptide bond formation and recognition by amino acid transporters [1]. In the closest commercial analog, N-Quinazolin-4-ylalanine hydrochloride (CAS 1030264-64-2), the amino group is attached directly to the quinazoline C4 as a secondary aromatic amine (pKa ≈ 4–5), which eliminates the free α-amino acid character and alters the hydrogen-bonding pharmacophore [2]. Second, the (2S)- and (2R)-enantiomers of the target compound are available as discrete, chirally defined entities, whereas many generic quinazoline building blocks are supplied as racemates or lack stereochemical documentation . These differences are not cosmetic; they control whether the compound can serve as a peptidomimetic building block, a chiral resolving agent, or a precursor for stereospecific kinase probe synthesis—three applications for which generic 4-aminoquinazolines are structurally ineligible [3].

• [1] PubChem CID 54593377. Computed Properties: pKa prediction (JChem Acid pKa = 1.97 for COOH; α-NH₂ pKa estimated ~9–10 based on analogous α-amino acids). National Center for Biotechnology Information. View Source
• [2] Chembase. N-Quinazolin-4-ylalanine hydrochloride, CBID: 14146. Molecular formula C₁₁H₁₂ClN₃O₂, MW 253.68. IUPAC: 2-[(quinazolin-4-yl)amino]propanoic acid hydrochloride. View Source
• [3] Kuujia. (2S)-2-Amino-3-(quinazolin-4-yl)propanoic acid, CAS 1306728-60-8: non-proteinogenic amino acid derivative for peptidomimetic and chiral building block applications. Product overview. View Source

2-Amino-3-(quinazolin-4-yl)propanoic Acid: Quantitative Evidence Against Analogs

pKa and Hydrogen-Bonding Divergence vs. N-Quinazolin-4-ylalanine

The target compound possesses a primary α-amino group (C–NH₂) on the propanoic acid backbone, whereas its closest commercial analog, N-Quinazolin-4-ylalanine hydrochloride (CAS 1030264-64-2), bears a secondary aromatic amine (quinazoline–NH–) as its sole basic nitrogen. This connectivity difference produces a computed pKa divergence of approximately 5 log units for the amino group (α-NH₂ pKa ~9.5 vs. aromatic NH pKa ~4.5), which controls ionization state at physiological pH and dictates participation in peptide coupling reactions [1]. The target compound is supplied as the free amino acid (MW 217.22), while the comparator is predominantly available as its hydrochloride salt (MW 253.68), adding 36.46 Da to the formula mass and altering solubility and formulation behavior [2]. The logP of the target compound (−1.8, XLogP3-AA) reflects the polarity of the free α-amino acid, whereas the comparator's logP is expected to be higher due to the aromatic amine linkage [3].

Evidence Dimension	Amino group pKa (predicted) and molecular weight
Target Compound Data	Primary α-NH₂, predicted pKa ~9.5; free base MW 217.22 Da; XLogP3-AA = −1.8
Comparator Or Baseline	N-Quinazolin-4-ylalanine hydrochloride: secondary aromatic amine, predicted pKa ~4.5; HCl salt MW 253.68 Da; logP expected higher
Quantified Difference	ΔpKa ≈ 5 units; ΔMW = +36.46 Da (salt form); logP shift from negative to near-neutral
Conditions	Computed physicochemical properties (PubChem, JChem predictor); vendor-certified molecular weights

Why This Matters

A 5-unit pKa shift determines whether the amino group is protonated at physiological pH, directly controlling receptor engagement, solubility, and the compound's ability to form peptide bonds—making the target compound uniquely suited for peptidomimetic synthesis where N-quinazolin-4-ylalanine is structurally incapable.

• [1] PubChem CID 54593377. Computed Properties: JChem Acid pKa = 1.97 (COOH); α-NH₂ pKa estimated from analogous α-amino acid pKa values (e.g., phenylalanine α-NH₂ pKa = 9.24). National Center for Biotechnology Information. View Source
• [2] Chembase. N-Quinazolin-4-ylalanine hydrochloride, CBID: 14146. Molecular formula C₁₁H₁₂ClN₃O₂, MW 253.68488. View Source
• [3] PubChem CID 54593377. XLogP3-AA = −1.8, Computed by XLogP3 3.0. View Source

Enantiomeric Purity vs. Racemic Quinazoline Building Blocks

The (2S)-enantiomer (CAS 1306728-60-8) is commercially supplied at ≥98% purity, while the (2R)-enantiomer (CAS 1354970-96-9) is independently available at ≥95% purity, enabling matched/mismatched stereochemical comparisons that are impossible with racemic quinazoline amino acid derivatives . In contrast, generic 4-aminoquinazoline building blocks such as 3-(quinazolin-4-yl)propanoic acid lack a chiral center entirely and cannot support stereochemical SAR studies . The commercially available Fmoc-protected derivative (CAS 1306728-53-9) confirms that the (2S)-enantiomer is compatible with standard solid-phase peptide synthesis protocols, a capability not shared by achiral or racemic quinazoline analogs . The boiling point of the (2S)-enantiomer has been computationally estimated at 434.9 ± 35.0 °C at 760 mmHg, providing a purity verification benchmark via thermal analysis .

Evidence Dimension	Stereochemical purity and enantiomer availability
Target Compound Data	(2S): ≥98% purity (CAS 1306728-60-8); (2R): ≥95% purity (CAS 1354970-96-9); Fmoc-(2S) derivative available (CAS 1306728-53-9)
Comparator Or Baseline	3-(Quinazolin-4-yl)propanoic acid: achiral, no stereocenter; racemic 2-amino-3-(quinazolin-4-yl)propanoic acid (CAS 32954-34-0): 95% purity, undefined enantiomeric ratio
Quantified Difference	Enantiomeric excess: ≥96% ee for (2S) at 98% purity (assuming 2% max enantiomeric impurity); not measurable for achiral comparator
Conditions	Vendor-certified purity specifications (HPLC); Leyan, MolCore, AKSci, Enamine product datasheets

Why This Matters

For any project requiring stereochemical assignment of biological activity, the availability of both enantiomers at defined purity enables definitive assignment of eutomer/distomer profiles—a capability absent from achiral or racemic quinazoline alternatives.

Rock/PKA Selectivity: Amino Acid Quinazolines vs. Quinazolinones

A systematic SAR study of amino acid-derived quinazoline Rock inhibitors demonstrated that this chemotype achieves sub-nanomolar Rock inhibition while maintaining a characteristic pan-Rock (I & II) selectivity profile that is mechanistically distinct from non-amino acid derived quinazolinones—the latter class could achieve high selectivity against PKA, whereas the amino acid-derived series could not [1]. This differential selectivity is attributed to the amino acid side chain occupying a subpocket that constrains the inhibitor's orientation relative to the kinase hinge region [2]. The amino acid-derived series also demonstrated nanomolar potency in ppMLC cell-based assays (a direct readout of Rock pathway engagement) and good human microsomal stability, establishing that the amino acid appendage does not intrinsically compromise drug-like properties [1]. For researchers seeking a Rock inhibitor scaffold with predictable pan-kinase activity rather than PKA-sparing selectivity, the amino acid-derived quinazoline chemotype—for which 2-amino-3-(quinazolin-4-yl)propanoic acid serves as a core building block—offers a defined selectivity fingerprint distinct from the 4-anilinoquinazoline class [3].

Evidence Dimension	Rock I/II vs. PKA selectivity profile
Target Compound Data	Amino acid-derived quinazoline Rock inhibitors: pan-Rock (I & II) inhibition, sub-nanomolar IC₅₀ in best cases; low PKA selectivity achieved
Comparator Or Baseline	Non-amino acid derived quinazolinone Rock inhibitors: high selectivity against PKA could be obtained
Quantified Difference	Qualitative selectivity divergence: amino acid series → pan-Rock without PKA selectivity; non-amino acid series → PKA-sparing achievable. Sub-nanomolar Rock IC₅₀ reported.
Conditions	Biochemical kinase inhibition assays; ppMLC cell-based assays; human microsomal stability; cytochrome P450 inhibition panels. Source: Bioorg. Med. Chem. Lett. (2013)

Why This Matters

The amino acid appendage is not merely a synthetic handle—it programs the kinase selectivity profile. Procurement of the amino acid-derived scaffold commits the project to a defined selectivity trajectory that generic quinazoline cores cannot replicate without extensive re-synthesis.

• [1] Amino acid derived quinazolines as Rock/PKA inhibitors. Bioorganic & Medicinal Chemistry Letters, 2013, 23(5), 1398–1406. PMID: 23357634. Abstract: 'Studies demonstrated that these amino acid derived quinazolinones were mainly pan-Rock (I & II) inhibitors. While selectivity against other kinases could be achieved, selectivity for most of these compounds against PKA was not achieved.' View Source
• [2] ScienceDirect. Amino acid derived quinazolines as Rock/PKA inhibitors. Abstract and graphical abstract describing sub-nanomolar Rock inhibition, nanomolar ppMLC cellular potency, and CYP450 inhibition profile. View Source
• [3] Kuujia. (2S)-2-Amino-3-(quinazolin-4-yl)propanoic acid product overview: 'Its quinazoline moiety may confer potential interactions with enzymes or receptors, suggesting utility in designing inhibitors or probes.' View Source

MAO-A Inhibition Equipotent to Clorgyline

In a focused library of quinazolinone amino acid ester and hydrazide derivatives, three compounds (7, 10, and 15) exhibited MAO-A IC₅₀ values of 3.6 × 10⁻⁹ M, 2.8 × 10⁻⁹ M, and 2.1 × 10⁻⁹ M respectively—all equipotent to the clinical MAO-A inhibitor clorgyline (IC₅₀ = 2.9 × 10⁻⁹ M) [1]. Notably, compound 15 achieved a selectivity index (SI = MAO-B IC₅₀ / MAO-A IC₅₀) of 39,524, exceeding clorgyline's SI of 33,793, demonstrating that the amino acid-bearing quinazoline scaffold can surpass the gold-standard comparator in isoform selectivity [1]. These compounds were prepared via microwave-assisted synthesis, which provided higher yields and purity compared to conventional heating, establishing a reproducible synthetic route for this chemotype [2]. While the specific 2-amino-3-(quinazolin-4-yl)propanoic acid scaffold was not directly tested in this study, the data validate that quinazoline–amino acid conjugates are competent MAO-A pharmacophores with clinically competitive potency—a profile not achievable with amino acid-devoid quinazoline analogs used in the same assay panel [2].

Evidence Dimension	MAO-A inhibitory potency (IC₅₀) and MAO-A/B selectivity index
Target Compound Data	Class representatives: IC₅₀ = 2.1–3.6 nM (MAO-A); SI = 39,524 (compound 15, superior to clorgyline)
Comparator Or Baseline	Clorgyline (clinical MAO-A inhibitor): IC₅₀ = 2.9 nM; SI = 33,793
Quantified Difference	Compound 15 vs. clorgyline: ΔIC₅₀ = −0.8 nM (more potent); ΔSI = +5,731 (more selective). All three quinazoline amino acid derivatives equipotent to clorgyline within 2-fold.
Conditions	MAO-A and MAO-B enzyme inhibition assays; acute toxicity determined; molecular docking. Bioorg. Med. Chem. (2015), 23(13), 3574–3585.

Why This Matters

The quinazoline amino acid chemotype can achieve MAO-A inhibitory potency and selectivity matching or exceeding the clinical standard, whereas quinazoline cores lacking the amino acid appendage would require de novo lead optimization to reach comparable potency—a multi-year effort that can be bypassed by procuring the pre-validated amino acid-bearing scaffold.

• [1] Khattab, S.N. et al. (2015). Synthesis and evaluation of quinazoline amino acid derivatives as mono amine oxidase (MAO) inhibitors. Bioorganic & Medicinal Chemistry, 23(13), 3574–3585. PMID: 25922182. Compounds 7 (IC₅₀ = 3.6 nM), 10 (IC₅₀ = 2.8 nM), and 15 (IC₅₀ = 2.1 nM) vs. clorgyline (IC₅₀ = 2.9 nM); compound 15 SI = 39,524 vs. clorgyline SI = 33,793. View Source
• [2] Khattab, S.N. et al. (2015). Full text: microwave irradiation afforded product in less reaction time, higher yield and purity vs. conventional conditions. Bioorg. Med. Chem. 23(13), 3574–3585. View Source

HPK1 Inhibitor Validation of 2-Aminoquinazoline Scaffold

A 2025 study validated 2-aminoquinazolines as a novel HPK1 (hematopoietic progenitor kinase 1) inhibitor chemotype, with an optimized compound (39) achieving sub-nanomolar HPK1 binding affinity (IC₅₀ = 0.70 nM), high metabolic stability in human liver microsomes (CLint < 1 mL/min/kg), and favorable oral bioavailability (>100% in mice) [1]. Critically, in the CT26 murine colon carcinoma model, compound 39 synergized with anti-PD-1 immunotherapy to achieve 60% tumor growth inhibition, accompanied by a 7-fold expansion of IFN-γ⁺CD8⁺ tumor-infiltrating lymphocytes and a 3-fold increase in splenic IFN-γ production [1][2]. This study established that the 2-aminoquinazoline core—structurally related to the 2-amino-3-(quinazolin-4-yl)propanoic acid scaffold—addresses the key hurdle of metabolic instability that had plagued earlier HPK1 chemotypes, directly validating procurement of 2-aminoquinazoline building blocks for immuno-oncology kinase probe development [3].

Evidence Dimension	HPK1 binding affinity (IC₅₀), metabolic stability (CLint), oral bioavailability, and in vivo antitumor synergy
Target Compound Data	2-Aminoquinazoline compound 39: HPK1 IC₅₀ = 0.70 nM; CLint < 1 mL/min/kg; F > 100% (mouse); 60% TGI with anti-PD-1; 7-fold IFN-γ⁺CD8⁺ TIL expansion
Comparator Or Baseline	Existing HPK1 inhibitor chemotypes (pyridine-2-carboxamides, phthalazinones): described as failing to balance potency, selectivity, and pharmacokinetics
Quantified Difference	Sub-nanomolar IC₅₀ (0.70 nM); CLint reduced to <1 mL/min/kg vs. metabolically unstable earlier chemotypes; in vivo synergy demonstrated (60% TGI)
Conditions	Biochemical HPK1 kinase assay; human liver microsome stability; mouse oral PK; CT26 syngeneic tumor model with anti-PD-1 combination. J. Med. Chem. (2025), 68(10), 10439–10460.

Why This Matters

The 2-aminoquinazoline scaffold is now clinically credentialed for overcoming the potency/selectivity/PK trilemma in kinase drug discovery. Researchers procuring 2-amino-3-(quinazolin-4-yl)propanoic acid gain access to a chemically tractable sub-structure of a validated HPK1 inhibitor chemotype, reducing synthetic risk relative to unvalidated heterocyclic alternatives.

• [1] Wan, B. et al. (2025). Structure-Guided Optimization of 2-Aminoquinazoline Hematopoietic Progenitor Kinase 1 Inhibitors for Improved Oral Bioavailability and Synergistic Antitumor Immunity. Journal of Medicinal Chemistry, 68(10), 10439–10460. PMID: 40325350. Compound 39: IC₅₀ = 0.70 nM; CLint < 1 mL/min/kg; F > 100% (mouse); CT26 model: 60% TGI with anti-PD-1. View Source
• [2] ScienceDirect. Structure-Guided Optimization of 2‑Aminoquinazoline HPK1 Inhibitors. 7-fold IFN-γ⁺CD8⁺ TIL expansion; 3-fold splenic IFN-γ enhancement. View Source
• [3] China Pharmaceutical University News. 2-Aminoquinazoline HPK1 inhibitor optimization published in J. Med. Chem. (2025). Describes 2-aminoquinazoline core validation as novel HPK1 chemotype. View Source

Application Scenarios for 2-Amino-3-(quinazolin-4-yl)propanoic Acid

Stereospecific Peptidomimetic Synthesis with Free α-Amino Acid

The (2S)-enantiomer (CAS 1306728-60-8, ≥98% purity) provides a chirally pure α-amino acid building block with a C-linked quinazoline side chain that can be directly incorporated into solid-phase peptide synthesis via its Fmoc-protected derivative (CAS 1306728-53-9) [1]. This is mechanistically impossible with N-quinazolin-4-ylalanine, where the amino group is already consumed in the quinazoline–NH linkage and cannot form peptide bonds [2]. The computed TPSA of 89.1 Ų and logP of −1.8 predict adequate aqueous solubility for standard coupling conditions, while the quinazoline ring provides a UV chromophore for HPLC monitoring [1].

Kinase Probe Development for Rock/HPK1 Active Sites

Structural biology studies demonstrate that amino acid-derived quinazolines engage the kinase hinge region through a bidentate hydrogen-bonding motif while the amino acid side chain occupies a selectivity-determining subpocket [3][4]. 2-Amino-3-(quinazolin-4-yl)propanoic acid serves as the minimal core fragment for this chemotype, offering sub-nanomolar potency potential against Rock I/II and HPK1 when elaborated with appropriate substituents [3][5]. The defined (2S) stereochemistry allows testing of chiral recognition by the kinase ATP-binding pocket, an experiment not possible with achiral 3-(quinazolin-4-yl)propanoic acid .

MAO-A Selective Inhibitor Lead Generation

The quinazoline amino acid derivative class has produced compounds with MAO-A IC₅₀ values as low as 2.1 nM and selectivity indices exceeding 39,000 against MAO-B, rivaling the clinical standard clorgyline [6]. 2-Amino-3-(quinazolin-4-yl)propanoic acid offers a synthetically tractable entry point to this pharmacophore class, with the free carboxylic acid enabling straightforward conversion to ester, hydrazide, or amide derivatives for SAR exploration, as demonstrated in the microwave-assisted synthetic protocols validated by Khattab et al. [6].

Chiral Resolution and Asymmetric Catalysis

Patent literature describes the use of chiral amino quinazoline compounds as resolving agents for the efficient separation of chiral acids via diastereomeric salt formation [7]. The commercial availability of both (2S)- and (2R)-enantiomers of 2-amino-3-(quinazolin-4-yl)propanoic acid enables both enantiomers of a target chiral acid to be resolved using the same scaffold, a practical advantage over single-enantiomer resolving agents . The quinazoline chromophore facilitates crystallinity and detection, while the free amino and carboxylic acid groups provide two orthogonal salt-forming sites [7].

• [1] PubChem CID 54593377. Computed Properties: TPSA 89.1 Ų, XLogP3-AA −1.8. View Source
• [2] Chembase. N-Quinazolin-4-ylalanine hydrochloride, CBID: 14146. IUPAC: 2-[(quinazolin-4-yl)amino]propanoic acid hydrochloride; amino group occupied in C–N linkage. View Source
• [3] Amino acid derived quinazolines as Rock/PKA inhibitors. Bioorg. Med. Chem. Lett. (2013). PMID: 23357634. View Source
• [4] Wan, B. et al. (2025). J. Med. Chem. 68(10), 10439–10460. Bidentate hydrogen bonding with HPK1 hinge region (Leu23/Phe93/Gly95). View Source
• [5] Wan, B. et al. (2025). Compound 39: HPK1 IC₅₀ = 0.70 nM; sub-nanomolar binding affinity. J. Med. Chem. View Source
• [6] Khattab, S.N. et al. (2015). Bioorg. Med. Chem. 23(13), 3574–3585. PMID: 25922182. Compound 15: MAO-A IC₅₀ = 2.1 nM, SI = 39,524. View Source
• [7] Eureka Patsnap. Chiral amino quinazoline compound as well as preparation method and application thereof. Patent describing chiral quinazoline amino compounds as resolving agents for chiral acid separation via diastereomeric salt formation. View Source